Cas no 58200-07-0 ( )

  structure
  structure
Product Name: 
CAS No:58200-07-0
MF:C8H9N5O4
MW:239.188160657883
CID:948170
PubChem ID:297271
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • [3-(carbamoylamino)-5-nitrophenyl]urea
    • 1,1'-(5-nitrobenzene-1,3-diyl)diurea
    • AC1L6RDU
    • NSC168341
    • NSC-168341
    • N,N'-(5-Nitro-1,3-phenylene)diurea
    • DTXSID50304924
    • 58200-07-0
    •  
    • Inchi: 1S/C8H9N5O4/c9-7(14)11-4-1-5(12-8(10)15)3-6(2-4)13(16)17/h1-3H,(H3,9,11,14)(H3,10,12,15)
    • InChI Key: XGJBDNJFTMCINV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=C(C=1)NC(N)=O)NC(N)=O)=O

Computed Properties

  • Exact Mass: 239.06557
  • Monoisotopic Mass: 239.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 156Ų

Experimental Properties

  • Density: 1.687
  • Boiling Point: 400.9°C at 760 mmHg
  • Flash Point: 196.2°C
  • Refractive Index: 1.774
  • PSA: 153.38
  • LogP: 2.64580
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